Cas no 2172160-64-2 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopentanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopentanoic acid
• CAS No: 2172160-64-2
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 6206783
• PubChem ID: 165575778
• Update Time: 2025-05-22

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopentanoic acid
• 2172160-64-2
• EN300-1538148
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]pentanoic acid

• Inchi： 1S/C22H24N2O5/c1-2-14(11-21(26)27)24-20(25)12-23-22(28)29-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19H,2,11-13H2,1H3,(H,23,28)(H,24,25)(H,26,27)
• InChI Key： HBKAGFPIVAQLQN-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopentanoic acid

3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopentanoic Acid: A Comprehensive Overview

The compound with CAS No 2172160-64-2, known as 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopentanoic acid, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development and biotechnology.

The name of this compound is derived from its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an amino group, and a pentanoic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, making this compound particularly valuable in the synthesis of peptides and other bioactive molecules.

Recent studies have highlighted the importance of this compound in the development of new therapeutic agents. Researchers have explored its role in various biochemical pathways, including enzyme inhibition and receptor binding. The Fmoc group's stability under physiological conditions has been a focal point of these investigations, as it enhances the compound's bioavailability and efficacy.

Moreover, the pentanoic acid moiety in this compound contributes to its hydrophilic properties, which are crucial for its solubility and transport across biological membranes. This makes it an attractive candidate for drug delivery systems, where solubility is a key factor.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving the coupling of Fmoc derivatives with amino acids or their analogs. The optimization of these reactions has been a subject of extensive research, with scientists focusing on improving yield and purity while minimizing side reactions.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers have developed more environmentally friendly methods, such as using microwave-assisted synthesis or enzymatic catalysis, to produce this molecule more efficiently.

The application of 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopentanoic acid extends beyond drug development. It has also found uses in peptide sequencing, where its stability under harsh conditions makes it ideal for analytical purposes.

In conclusion, CAS No 2172160-64-2 represents a versatile compound with wide-ranging applications in organic chemistry and biochemistry. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications.